Cas no 1182954-52-4 ((3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine)

(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine is a fluorinated biphenyl derivative featuring an amine functional group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 3' and 4' positions enhances its electron-withdrawing properties, improving reactivity in cross-coupling reactions and other transformations. Its rigid biphenyl scaffold contributes to structural stability, while the primary amine group allows for further functionalization, such as amide formation or reductive amination. This compound is particularly useful in the development of bioactive molecules, where fluorination can influence metabolic stability and binding affinity. High purity and well-defined synthetic routes ensure consistent performance in research and industrial applications.

(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine structure

1182954-52-4 structure

Product Name:(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine

CAS No:1182954-52-4

MF:C₁₃H₁₁F₂N

MW:219.22995018959

CID:4937104

Update Time:2025-10-23

(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine Chemical and Physical Properties

Names and Identifiers

- (3',4'-DIFLUORO-[1,1'-BIPHENYL]-4-YL)METHANAMINE
- (3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine
- Inchi： 1S/C13H11F2N/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7H,8,16H2
- InChI Key： WIZCUZGNJJBZJB-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1C=CC(CN)=CC=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 214
XLogP3: 2.6
Topological Polar Surface Area: 26

(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124839-1g	(3',4'-Difluoro-[1,1'-biphenyl]-4-yl)methanamine	1182954-52-4	95%	1g	$602.55	2023-09-04
A2B Chem LLC	AX14260-2.5g	(3',4'-DIFLUORO-[1,1'-BIPHENYL]-4-YL)METHANAMINE	1182954-52-4	95%	2.5g	$1309.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648398-2.5g	(3',4'-Difluoro-[1,1'-biphenyl]-4-yl)methanamine	1182954-52-4	98%	2.5g	￥15715.00	2024-08-09